2-(2,4-dichlorophenoxy)-N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]acetamide
• InChI: InChI=1S/C14H17Cl2NO4/c15-9-1-2-13(11(16)4-9)21-7-14(20)17-10-3-8(6-18)12(19)5-10/h1-2,4,8,10,12,18-19H,3,5-7H2,(H,17,20)
• InChI Key: JZFNZHUERANLRO-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(C1CO)O)NC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H17Cl2NO4
• Molecular Weight: 334.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)acetamide, also known as DCPA or chlorthal-dimethyl, is a herbicide that is widely used in agriculture to control weeds. It was first introduced in the 1950s and has since been used in various crops such as corn, soybeans, and wheat. DCPA has been a popular herbicide due to its effectiveness and low toxicity to humans and animals.

Scientific Research Applications

Powder Diffraction in Pesticide Derivatives

A study by Olszewska, Tarasiuk, and Pikus (2009) provides new powder diffraction data for derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, including 2-(4-chlorophenoxy) acetohydrazide. These compounds, closely related to 2-(2,4-dichlorophenoxy)-N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)acetamide, are potential pesticides. The research presents new diffraction data, including experimental and calculated 2θ peaks positions and Miller indices, contributing to the understanding of these compounds' structures and properties (Olszewska et al., 2009).

Radiosynthesis in Herbicide Research

Latli and Casida (1995) focused on the radiosynthesis of chloroacetanilide herbicides and dichloroacetamide safeners for herbicides. Their research is significant for understanding the metabolism and mode of action of compounds like this compound. The study provides insights into the production of these compounds at high specific activity, which is crucial for metabolic studies (Latli & Casida, 1995).

Synthesis and Structure Analysis

King (2007) describes a high-yielding cyclisation of a compound similar to this compound. This synthesis approach can potentially be applied to the synthesis of similar compounds, contributing to the development of various pharmaceuticals and chemicals (King, 2007).

Comparative Metabolism Studies

Coleman et al. (2000) examined the comparative metabolism of chloroacetamide herbicides and selected metabolites in human and rat liver microsomes. This research provides valuable insights into the biotransformation of compounds like this compound, which is essential for understanding their toxicity and efficacy (Coleman et al., 2000).

Synthesis of Phenoxy Amide Derivatives

Wang et al. (2011) investigated the synthesis of various N-substituted-4-(p-chlorophenoxy)acetamide and N-substituted-2,4-dichlorophenoxy acetamide derivatives, closely related to the compound of interest. This research is significant for understanding the influence of solvents on the chlorination process in the benzene ring of phenoxy acetamide additives (Wang et al., 2011).